![molecular formula C4H14Cl2N2O3 B6165628 O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride CAS No. 104845-84-3](/img/no-structure.png)
O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride
Description
“O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride” is an organic compound, usually a white solid powder . It is used as a biological reagent in scientific research, especially in the fields of biochemistry and molecular biology . It is often used in enzymology research, redox reaction studies, and protein modification .
Synthesis Analysis
The synthesis of “O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride” typically involves the slow addition and stirring of reactants .Molecular Structure Analysis
The molecular formula of “O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride” is C4H13ClN2O3 . It has a molecular weight of 172.61 .Physical And Chemical Properties Analysis
The physical and chemical properties of “O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride” include its molecular formula (C4H13ClN2O3), molecular weight (172.61), and its solid state .Safety and Hazards
This compound may be irritating to the skin, eyes, and respiratory tract . Appropriate protective equipment should be worn when handling it . During storage and handling, strict adherence to chemical safety procedures is necessary to avoid direct contact with skin and eyes and to prevent inhalation of its dust .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine dihydrochloride involves the reaction of 2-(aminooxy)ethanol with ethylene oxide to form 2-(2-(2-hydroxyethoxy)ethoxy)ethanol, which is then reacted with hydroxylamine to form the final product.", "Starting Materials": [ "2-(aminooxy)ethanol", "ethylene oxide", "hydroxylamine", "dihydrochloric acid" ], "Reaction": [ "2-(aminooxy)ethanol is reacted with ethylene oxide in the presence of a catalyst to form 2-(2-(2-hydroxyethoxy)ethoxy)ethanol.", "2-(2-(2-hydroxyethoxy)ethoxy)ethanol is then reacted with hydroxylamine in the presence of a base to form O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine.", "The final product is obtained by reacting O-{2-[2-(aminooxy)ethoxy]ethyl}hydroxylamine with dihydrochloric acid to form the dihydrochloride salt." ] } | |
CAS RN |
104845-84-3 |
Molecular Formula |
C4H14Cl2N2O3 |
Molecular Weight |
209.1 |
Purity |
95 |
Origin of Product |
United States |
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